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Compound of Interest

Compound Name: Disulfoton sulfone

Cat. No.: B150065 Get Quote

Introduction
Disulfoton is an organophosphate insecticide that undergoes metabolic oxidation in the

environment and biological systems to form more toxic metabolites, including disulfoton

sulfoxide and disulfoton sulfone.[1][2][3] Regulatory bodies worldwide have set maximum

residue limits (MRLs) for disulfoton and its metabolites in food and environmental samples,

necessitating the availability of high-purity analytical reference standards for their accurate

quantification. Disulfoton sulfone, a key oxidative metabolite, is crucial for use as a calibrant

in various chromatographic and analytical techniques. This document provides a detailed

protocol for the laboratory-scale preparation and certification of a disulfoton sulfone reference

standard.

Physicochemical Data of Disulfoton Sulfone
A summary of the key properties of disulfoton sulfone is presented in the table below for easy

reference.
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Property Value References

Chemical Name

O,O-Diethyl S-[2-

(ethylsulfonyl)ethyl]

phosphorodithioate

[4][5][6]

Synonyms Disyston sulfone [5][6]

CAS Number 2497-06-5 [4][5][7]

Molecular Formula C₈H₁₉O₄PS₃ [4][5]

Molecular Weight 306.40 g/mol [4]

Appearance Colorless oil (in pure form) [1][8]

Storage Temperature
2-8°C or -18°C for long-term

stability
[4]

Experimental Protocols
Synthesis of Disulfoton Sulfone
The preparation of disulfoton sulfone involves the controlled oxidation of the thioether sulfur

of the parent compound, disulfoton. A common method for this transformation is the use of a

peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), which is a versatile reagent for

the oxidation of sulfides to sulfones.

Materials:

Disulfoton (starting material)

meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium sulfite solution

Anhydrous magnesium sulfate
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Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve disulfoton in anhydrous

dichloromethane (approximately 10 mL of DCM per gram of disulfoton). Place the flask in an

ice bath and begin stirring.

Oxidant Addition: Slowly add a solution of m-CPBA (2.2 equivalents relative to disulfoton) in

dichloromethane to the stirring disulfoton solution. The slow addition is crucial to control the

exothermic reaction.

Reaction Monitoring: Allow the reaction to stir at 0°C for one hour, then let it warm to room

temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until

the starting material is consumed.

Quenching: Upon completion, cool the reaction mixture again in an ice bath and quench the

excess m-CPBA by slowly adding a saturated aqueous solution of sodium sulfite until a test

with starch-iodide paper indicates the absence of peroxides.

Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with saturated aqueous sodium bicarbonate solution (to remove meta-chlorobenzoic acid)

and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to yield the crude disulfoton sulfone.

Purification of Disulfoton Sulfone
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The crude product from the synthesis will contain impurities and byproducts. Purification to a

reference standard grade (>98% purity) is typically achieved using column chromatography.

Materials:

Crude disulfoton sulfone

Silica gel (for column chromatography, 230-400 mesh)

Hexane (HPLC grade)

Ethyl acetate (HPLC grade)

Chromatography column

Fraction collector (optional)

TLC plates and developing chamber

Procedure:

Column Preparation: Prepare a silica gel column using a slurry of silica in hexane.

Sample Loading: Dissolve the crude disulfoton sulfone in a minimal amount of

dichloromethane and adsorb it onto a small amount of silica gel. After evaporating the

solvent, carefully load the dried silica with the adsorbed product onto the top of the prepared

column.

Elution: Elute the column with a gradient of ethyl acetate in hexane. The polarity of the eluent

should be gradually increased to separate the disulfoton sulfone from less polar impurities

and any remaining starting material.

Fraction Collection: Collect fractions and monitor their composition by TLC.

Purity Analysis and Pooling: Analyze the fractions containing the desired product for purity

using HPLC-UV. Pool the fractions with the required purity (>98%).
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Final Concentration: Concentrate the pooled fractions under reduced pressure to obtain the

purified disulfoton sulfone as a viscous oil.

Characterization and Certification of the Reference
Standard
The identity and purity of the prepared disulfoton sulfone must be rigorously confirmed before

it can be used as a reference standard.

a) Identity Confirmation:

Mass Spectrometry (MS): Confirm the molecular weight (306.40 g/mol ) and fragmentation

pattern consistent with the structure of disulfoton sulfone.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy should

be used to confirm the chemical structure.

b) Purity Assessment:

High-Performance Liquid Chromatography (HPLC): Use a validated HPLC method with UV

or MS detection to determine the purity of the prepared standard. The purity should ideally

be ≥98%.

Gas Chromatography (GC): GC coupled with a suitable detector (e.g., FPD or MS) can also

be used for purity assessment.

c) Quantitative Analysis:

Quantitative NMR (qNMR): This is a primary ratio method for determining the exact

concentration of the analyte in a solution without the need for a specific reference standard

of the same compound.

d) Certificate of Analysis (CoA):

A CoA should be prepared, summarizing all the characterization data, including the identity,

purity, concentration (if in solution), storage conditions, and expiry date.
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Visualizations
Experimental Workflow
The following diagram illustrates the overall workflow for the preparation and certification of the

disulfoton sulfone reference standard.
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Caption: Workflow for Disulfoton Sulfone Reference Standard Preparation.
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Signaling Pathway (Metabolic Oxidation)
This diagram shows the metabolic pathway from disulfoton to disulfoton sulfone.
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Caption: Metabolic Oxidation of Disulfoton.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.accustandard.com/prod0007465.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1088.htm
https://www.benchchem.com/product/b150065#disulfoton-sulfone-reference-standard-preparation
https://www.benchchem.com/product/b150065#disulfoton-sulfone-reference-standard-preparation
https://www.benchchem.com/product/b150065#disulfoton-sulfone-reference-standard-preparation
https://www.benchchem.com/product/b150065#disulfoton-sulfone-reference-standard-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

